Cas no 90632-29-4 (1H-Pyrazole-1-pentanoic acid, 3-nitro-, methyl ester)

1H-Pyrazole-1-pentanoic acid, 3-nitro-, methyl ester structure
90632-29-4 structure
Product Name:1H-Pyrazole-1-pentanoic acid, 3-nitro-, methyl ester
CAS No:90632-29-4
MF:C9H13N3O4
MW:227.217221975327
CID:749759
PubChem ID:70517738
Update Time:2025-04-19

1H-Pyrazole-1-pentanoic acid, 3-nitro-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-pentanoic acid, 3-nitro-, methyl ester
    • methyl 5-(3-nitropyrazol-1-yl)pentanoate
    • 90632-29-4
    • DTXSID70742228
    • SCHEMBL11118808
    • Methyl 5-(3-nitro-1H-pyrazol-1-yl)pentanoate
    • Inchi: 1S/C9H13N3O4/c1-16-9(13)4-2-3-6-11-7-5-8(10-11)12(14)15/h5,7H,2-4,6H2,1H3
    • InChI Key: NJNLCKFGOPPBEX-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCN1C=CC([N+](=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 227.09060590g/mol
  • Monoisotopic Mass: 227.09060590g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 89.9Ų
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